Cas no 166812-74-4 (1,1,1-Trifluorohexadec-13-en-2-one)

• Product Name: 1,1,1-Trifluorohexadec-13-en-2-one
• CAS No: 166812-74-4
• MF: C₁₆H₂₇F₃O
• MW: 292.380195856094
• CID: 2781232
• PubChem ID: 71350346
• Update Time: 2025-04-21

1,1,1-Trifluorohexadec-13-en-2-one Chemical and Physical Properties

Names and Identifiers

• 166812-74-4
• DTXSID60776153
• 1,1,1-Trifluorohexadec-13-en-2-one

• Inchi： 1S/C16H27F3O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15(20)16(17,18)19/h3-4H,2,5-14H2,1H3
• InChI Key： VXHRRTDMUPBLQQ-UHFFFAOYSA-N
• SMILES： FC(C(CCCCCCCCCCC=CCC)=O)(F)F

Computed Properties

• Exact Mass: 292.20139997Da
• Monoisotopic Mass: 292.20139997Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.9
• Topological Polar Surface Area: 17.1Ų